Ethyl thiazole-4-carboxylate

• IUPAC Name: ethyl 1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C6H7NO2S/c1-2-9-6(8)5-3-10-4-7-5/h3-4H,2H2,1H3
• InChI Key: XDOKFEJMEJKVGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC=N1
• Molecular Formula: C6H7NO2S
• DSSTOX Substance ID: DTXSID90407423
• Molecular Weight: 157.19 g/mol
• CAS No.: 14527-43-6

Description

Ethyl thiazole-4-carboxylate is an organic compound belonging to the thiazole family, characterized by a five-membered ring containing both sulfur and nitrogen atoms. This compound is known for its diverse applications in medicinal chemistry, particularly due to its biological activities such as antimicrobial, antifungal, and anti-inflammatory properties .

Mechanism of Action

Target of Action

Ethyl thiazole-4-carboxylate primarily targets the bacterial enzyme UDP-N-acetylmuramate/L-alanine ligase . This enzyme catalyzes the reaction of peptidoglycan synthesis by first amino acid addition to peptidoglycan sugar moiety . Peptidoglycan is a key element for bacterial cell wall .

Mode of Action

The compound interacts with its target enzyme, UDP-N-acetylmuramate/L-alanine ligase, and acts as an antagonist . By targeting this ligase enzyme, the bacterial cell integrity can be dismantled, ultimately resulting in bacterial cell death .

Biochemical Pathways

The compound affects the biochemical pathway of peptidoglycan synthesis in bacteria . Peptidoglycan is a crucial component of the bacterial cell wall, and its synthesis is essential for bacterial growth and survival . By inhibiting the enzyme involved in this pathway, the compound disrupts the cell wall integrity, leading to bacterial cell death .

Result of Action

The primary result of the compound’s action is the inhibition of bacterial growth due to the disruption of the cell wall integrity . This leads to bacterial cell death, demonstrating the compound’s potential as an antibacterial agent .

Biochemical Analysis

Biochemical Properties

Ethyl Thiazole-4-Carboxylate, like other thiazole derivatives, is known to interact with various enzymes, proteins, and other biomolecules. The thiazole ring is highly reactive due to an acidic proton at C-2, making it a significant synthon for the production of a wide range of new chemical compounds

Cellular Effects

Thiazole derivatives have been reported to exhibit diverse biological activities, suggesting that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Preparation Methods

Ethyl thiazole-4-carboxylate can be synthesized through various methods:

Hydrogenolysis of Ethyl 2-bromothiazole-4-carboxylate: This method involves the use of Raney nickel in ethanol.

Desulfurization of Ethyl 2-mercaptothiazole-4-carboxylate: This process uses hydrogen peroxide in concentrated hydrochloric acid.

Condensation of Ethyl Bromopyruvate with Thioformamide: This reaction occurs in ether.

Chemical Reactions Analysis

Ethyl thiazole-4-carboxylate undergoes various chemical reactions:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using hydrogenation techniques.

Substitution: Electrophilic and nucleophilic substitution reactions are common, particularly at the C-2 and C-5 positions of the thiazole ring.

Common reagents used in these reactions include molecular bromine, hydrogen peroxide, and various aldehydes and ketones. Major products formed from these reactions include substituted thiazole derivatives .

Scientific Research Applications

Ethyl thiazole-4-carboxylate has a wide range of applications in scientific research:

Medicinal Chemistry: It is used in the synthesis of various biologically active compounds with antimicrobial, antifungal, and anti-inflammatory properties.

Biological Studies: This compound is utilized in studies involving protein-ligand interactions and molecular docking.

Industrial Applications: It serves as a precursor for the synthesis of dyes, biocides, and chemical reaction accelerators.

Comparison with Similar Compounds

Ethyl thiazole-4-carboxylate can be compared with other thiazole derivatives such as:

2-Aminothiazole-4-carboxylate: Known for its antimicrobial and antifungal properties.

Sulfathiazole: An antimicrobial drug used in the treatment of bacterial infections.

Ritonavir: An antiretroviral drug used in the treatment of HIV.

This compound stands out due to its unique combination of biological activities and its versatility in synthetic applications.

Biological Activity

Ethyl thiazole-4-carboxylate is a compound belonging to the thiazole family, which is recognized for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article synthesizes current research findings regarding the biological activity of this compound, highlighting its synthesis, mechanisms of action, and potential therapeutic applications.

This compound can be synthesized through various methods, typically involving the cyclization of thiazole precursors. The most common synthetic route involves the reaction of 4-hydroxythiobenzamide with ethyl bromopyruvate in ethanol under reflux conditions. This method ensures the formation of the thiazole ring with high yields and purity .

The biological activity of this compound is attributed to its ability to interact with specific molecular targets:

• Antimicrobial Activity : this compound has demonstrated significant inhibitory effects against various bacterial strains. It targets bacterial enzymes involved in cell wall synthesis, leading to cell death .
• Anticancer Properties : Research has shown that derivatives of this compound exhibit cytotoxic effects against cancer cell lines such as A549 (lung cancer) and Caco-2 (colorectal cancer). For instance, compound 3g from a related study showed greater stability and selectivity against neuroblastoma cells compared to standard treatments like doxorubicin .
• Anti-inflammatory Effects : The compound has also been investigated for its potential in reducing inflammation, although specific mechanisms remain under exploration.

Biological Activity Data

The following table summarizes key findings from various studies on the biological activities of this compound and its derivatives:

Study	Activity	Cell Line/Organism	IC50/Minimum Inhibitory Concentration (MIC)	Notes
	Anticancer	A549 (lung cancer)	Not specified; significant cytotoxicity noted	High selectivity against cancer cells
	Antimicrobial	Bacillus subtilis	MIC = 31.25 µg/mL	Effective against multiple bacterial strains
	Antitumor	RPMI-8226 (leukemia)	GI50 = 0.08 µM	Broad-spectrum activity against tumor cell lines
	Anticonvulsant	Various models	ED50 < 20 mg/kg	Significant lower dose compared to standard medications

Case Studies

• Cytotoxicity Against Cancer Cells : In a study investigating a series of thiazole derivatives, this compound was identified as having notable cytotoxic effects on SHSY-5Y neuroblastoma cells. The compound exhibited higher selectivity compared to traditional chemotherapeutics, suggesting its potential as a targeted therapeutic agent .
• Antimicrobial Efficacy : Another research effort focused on the synthesis and evaluation of ethyl 2-(N-(substituted phenyl)sulfamoyl)thiazole-4-carboxylate derivatives demonstrated promising antimicrobial activity against Bacillus subtilis and Aspergillus niger. The derivatives exhibited varying degrees of activity, with some compounds showing MIC values as low as 31.25 µg/mL .

Synthesis routes and methods I

Procedure details

A solution of 3-dimethylamino-2-isocyano-acrylic acid ethyl ester (1.0 g) and triethylamine (3.0 g) in tetrahydrofuran (30 mL) is treated with gaseous hydrogen sulfide until all starting material is consumed. The mixture is concentrated to an oil and purified by column chromatography using silica and 25% ethyl acetate-hexanes as the eluant. The purified material (0.61 g) is isolated as an oil.

Synthesis routes and methods II

Procedure details

A suspension (1.5 ml) of 2-[N-(2,4,5-trimethoxybenzoyl)amino]-4-(ethoxycarbonyl)-1,3-thiazole (732 mg) and N,N-diisopropyl-N′-methylethylenediamine (1.60 g) in dimethylacetamide was stirred at 140° C. for 5 hours. To the reaction mixture, an aqueous solution of potassium hydrogensulfate, a small quantity of ethyl acetate, and a small quantity of isopropyl ether were added for precipitation of crystals. Crystals so precipitated were collected by filtration and dried to thereby obtain 601 mg of 2-[N-4,5-dimethoxy-2-hydroxybenzoyl)amino]-4-(ethoxycarbonyl)-1,3-thiazole (yield: 86%).

Customer Q & A

Q1: What is a key application of Ethyl thiazole-4-carboxylate in organic synthesis?

A1: this compound serves as a valuable building block in synthesizing novel aza-analogues of Tiazofurin. These analogues, incorporating a 2-[5,5-bis(hydroxymethyl)pyrrolidin-2-yl] moiety as a sugar mimic, have potential antiviral applications. []

Q2: Can you describe a specific synthetic route for this compound highlighted in the research?

A2: One method utilizes the reaction of ethyl isocyanoacetate with O-ethyl thioformate. [] This reaction proceeds through a condensation and subsequent cyclization to form the thiazole ring, with ethyl formate as a byproduct. []

Q3: Is there another synthetic approach to this compound utilizing isocyanide chemistry?

A3: Yes, reacting β-Dimethylamino-α-isocyanoacrylates with hydrogen sulfide in the presence of triethylamine can yield this compound. [] This reaction involves the electrocyclization of a heteropentadienyl anion intermediate followed by an elimination step. []

Q4: What are some potential future research directions related to this compound?

A4: Future research could explore:

• Expanding the scope of Tiazofurin analogues: Synthesizing and evaluating a wider variety of aza-analogues with different substituents and modifications to enhance antiviral activity and selectivity. []